Cas no 2287345-34-8 (1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-8-oxa-1-azaspiro[4.5]decane-3-acetic acid)

• Product Name: 1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-8-oxa-1-azaspiro[4.5]decane-3-acetic acid
• CAS No: 2287345-34-8
• MF: C₂₅H₂₇NO₅
• MW: 421.485587358475
• CID: 5377732
• Update Time: 2025-10-12

1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-8-oxa-1-azaspiro[4.5]decane-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-8-oxa-1-azaspiro[4.5]decane-3-acetic acid

• Inchi： 1S/C25H27NO5/c27-23(28)13-17-14-25(9-11-30-12-10-25)26(15-17)24(29)31-16-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,17,22H,9-16H2,(H,27,28)
• InChI Key： GDNRXUQUVBHOCN-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C2(CCOCC2)CC(CC(O)=O)C1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 635.1±45.0 °C(Predicted)
• pka: 4.62±0.10(Predicted)

Additional information on 1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-8-oxa-1-azaspiro[4.5]decane-3-acetic acid

1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-8-oxa-1-azaspiro[4.5]decane-3-acetic Acid: A Comprehensive Overview

The compound with CAS No. 2287345-34-8, known as 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-8-oxa-1-azaspiro[4.5]decane-3-acetic acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and drug discovery. This compound is characterized by its unique spirocyclic structure, which combines a spiro[4.5]decane framework with an acetic acid moiety and a fluorenylmethyloxycarbonyl (Fmoc) group. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound suggests potential applications in medicinal chemistry and biotechnology.

Recent studies have highlighted the importance of spirocyclic compounds in drug design due to their ability to adopt rigid conformations, which can enhance bioavailability and target specificity. The spiro[4.5]decane core of this molecule provides a rigid scaffold that could be advantageous in stabilizing bioactive conformations. Additionally, the acetic acid moiety introduces carboxylic acid functionality, which can participate in hydrogen bonding and other non-covalent interactions, further enhancing the molecule's potential as a pharmacophore.

The synthesis of 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-8-oxa-1-azaspiro[4.5]decane-3-acetic acid involves a multi-step process that typically includes the formation of the spirocyclic core followed by functionalization with the Fmoc group. Researchers have explored various strategies to optimize the synthesis of such complex molecules, including the use of ring-closing metathesis and other advanced organic transformations. These methods not only improve the efficiency of synthesis but also pave the way for the exploration of related compounds with diverse substituents.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various therapeutic areas. For instance, studies have demonstrated that spirocyclic compounds with similar structural features can modulate enzyme activity and exhibit anti-inflammatory or anticancer properties. The Fmoc group not only serves as a protecting group but also contributes to the molecule's stability and solubility, making it an attractive candidate for further pharmacological evaluation.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into the molecule's conformational flexibility, binding affinity to target proteins, and potential for optimization through structural modifications. For example, molecular dynamics simulations have revealed that the spiro[4.5]decane core adopts a stable conformation that could be critical for its interaction with biological targets.

The integration of experimental and computational approaches has significantly enhanced our understanding of this compound's properties and potential applications. As research continues, it is anticipated that 1-[(9H-fluoren-9-y methoxy)carbonyl]-8 oxaspiro decane 3 acetic acid will play a pivotal role in advancing drug discovery efforts, particularly in areas where spirocyclic frameworks are expected to deliver novel therapeutic benefits.

In conclusion, this compound represents a fascinating example of how structural complexity can be harnessed to create molecules with unique properties and promising biological activity. With ongoing research focusing on its synthesis, characterization, and application, this compound is poised to make significant contributions to the field of medicinal chemistry.